Cas no 36374-47-7 (1H-Inden-1-ol, 2,3-dihydro-1-phenyl-)

• Product Name: 1H-Inden-1-ol, 2,3-dihydro-1-phenyl-
• CAS No: 36374-47-7
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 1474805
• PubChem ID: 12254758
• Update Time: 2025-04-20

1H-Inden-1-ol, 2,3-dihydro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-ol, 2,3-dihydro-1-phenyl-
• 1-Phenyl-1-indanol
• 1-phenyl-2,3-dihydro-1H-inden-1-ol
• phenylindanol
• MDFLZWDNYLIUMV-UHFFFAOYSA-N
• SCHEMBL5796055
• 36374-47-7

• Inchi： 1S/C15H14O/c16-15(13-7-2-1-3-8-13)11-10-12-6-4-5-9-14(12)15/h1-9,16H,10-11H2
• InChI Key： MDFLZWDNYLIUMV-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2)C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 210.10452
• Monoisotopic Mass: 210.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23